Cas no 479496-39-4 (1,2-Ethanediamine, 1,2-bis(4-bromophenyl)-N,N'-dimethyl-, (1S,2S)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(4-bromophenyl)-N,N'-dimethyl-, (1S,2S)-
• CAS No: 479496-39-4
• MF: C₁₆H₁₈Br₂N₂
• MW: 398.13552236557
• CID: 3998697
• PubChem ID: 10982208
• Update Time: 2025-04-22

1,2-Ethanediamine, 1,2-bis(4-bromophenyl)-N,N'-dimethyl-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(4-bromophenyl)-N,N'-dimethyl-, (1S,2S)-
• (1S,2S)-1,2-bis(4-bromophenyl)-N1,N2-dimethylethane-1,2-diamine
• 1,2-Ethanediamine, 1,2-bis(4-bromophenyl)-N,N'-dimethyl-, (1S,2S)- (9CI)
• 479496-39-4
• MFCD34474226
• CS-0182210
• AS-87230

• Inchi： 1S/C16H18Br2N2/c1-19-15(11-3-7-13(17)8-4-11)16(20-2)12-5-9-14(18)10-6-12/h3-10,15-16,19-20H,1-2H3/t15-,16-/m0/s1
• InChI Key： WVRUGMYZGAOFJU-HOTGVXAUSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)Br)NC)NC

Computed Properties

• Exact Mass: 397.98162g/mol
• Monoisotopic Mass: 395.98367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 452.1±40.0 °C(Predicted)
• pka: 8.82±0.30(Predicted)